Cas no 1366850-94-3 (4-(2-Bromopyridin-3-yl)pyrrolidin-2-one)

• Product Name: 4-(2-Bromopyridin-3-yl)pyrrolidin-2-one
• CAS No: 1366850-94-3
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 5955136
• PubChem ID: 129979345
• Update Time: 2025-06-29

4-(2-Bromopyridin-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1669982
• 4-(2-bromopyridin-3-yl)pyrrolidin-2-one
• 1366850-94-3
• 4-(2-Bromopyridin-3-yl)pyrrolidin-2-one

• Inchi： 1S/C9H9BrN2O/c10-9-7(2-1-3-11-9)6-4-8(13)12-5-6/h1-3,6H,4-5H2,(H,12,13)
• InChI Key： KVLAAWUEPRUZON-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1CC(NC1)=O

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on 4-(2-Bromopyridin-3-yl)pyrrolidin-2-one

Recent Advances in the Study of 4-(2-Bromopyridin-3-yl)pyrrolidin-2-one (CAS: 1366850-94-3)

The compound 4-(2-Bromopyridin-3-yl)pyrrolidin-2-one (CAS: 1366850-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyrrolidin-2-one scaffold linked to a bromopyridine moiety, exhibits unique chemical properties that make it a promising candidate for the synthesis of novel therapeutic agents. Recent studies have focused on its role as a key intermediate in the preparation of biologically active molecules, particularly in the context of kinase inhibitors and other targeted therapies.

One of the most notable applications of 4-(2-Bromopyridin-3-yl)pyrrolidin-2-one is its use in the synthesis of small-molecule inhibitors targeting protein kinases, which are critical regulators of cellular signaling pathways. Researchers have demonstrated that this compound can serve as a versatile building block for the development of selective kinase inhibitors, owing to its ability to interact with the ATP-binding site of various kinases. Recent publications have highlighted its utility in the design of inhibitors for kinases such as JAK2, BTK, and EGFR, which are implicated in a range of diseases, including cancer and inflammatory disorders.

In addition to its role in kinase inhibitor development, 4-(2-Bromopyridin-3-yl)pyrrolidin-2-one has also been explored as a precursor for the synthesis of other pharmacologically relevant compounds. For instance, it has been employed in the construction of pyrrolidine-based scaffolds that exhibit activity against neurodegenerative diseases. The bromine atom at the 2-position of the pyridine ring provides a convenient handle for further functionalization through cross-coupling reactions, enabling the introduction of diverse substituents to modulate biological activity and pharmacokinetic properties.

Recent synthetic methodologies have focused on optimizing the preparation of 4-(2-Bromopyridin-3-yl)pyrrolidin-2-one to improve yield and purity. Advances in catalytic systems, such as palladium-catalyzed cross-coupling reactions, have facilitated the efficient synthesis of this compound and its derivatives. Furthermore, computational studies have provided insights into the molecular interactions and binding modes of derivatives of this compound, aiding in the rational design of more potent and selective inhibitors.

The pharmacological evaluation of derivatives of 4-(2-Bromopyridin-3-yl)pyrrolidin-2-one has revealed promising results in preclinical models. For example, certain analogs have demonstrated potent inhibitory activity against specific kinase targets, along with favorable toxicity profiles. These findings underscore the potential of this compound as a valuable tool in medicinal chemistry and drug discovery. Future research directions may include further optimization of its derivatives for enhanced efficacy and selectivity, as well as exploration of its applications in other therapeutic areas.

In conclusion, 4-(2-Bromopyridin-3-yl)pyrrolidin-2-one (CAS: 1366850-94-3) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Its utility as a building block for kinase inhibitors and other bioactive molecules, coupled with recent advances in synthetic and computational methodologies, positions it as a compound of considerable interest in the chemical biology and medicinal chemistry communities. Continued research efforts are expected to uncover new applications and further elucidate its therapeutic potential.